5-(3-Methoxyphenyl)-3-trifluoromethylphenol

• IUPAC Name: 3-(3-methoxyphenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C14H11F3O2/c1-19-13-4-2-3-9(7-13)10-5-11(14(15,16)17)8-12(18)6-10/h2-8,18H,1H3
• InChI Key: DNRPCNNCAXRSRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(F)(F)F
• Molecular Formula: C14H11F3O2
• DSSTOX Substance ID: DTXSID40686544
• Molecular Weight: 268.23 g/mol
• CAS No.: 1261897-72-6

Description

5-(3-Methoxyphenyl)-3-trifluoromethylphenol is an organic compound characterized by the presence of a methoxy group and a trifluoromethyl group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction, which involves the cross-coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and functional group tolerant, making this method suitable for the synthesis of various substituted phenols.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

5-(3-Methoxyphenyl)-3-trifluoromethylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The trifluoromethyl group can be reduced under specific conditions.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Compounds with reduced trifluoromethyl groups.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

5-(3-Methoxyphenyl)-3-trifluoromethylphenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure.

Industry: Utilized in the development of new materials with specific properties, such as high thermal stability and resistance to degradation .

Mechanism of Action

The mechanism of action of 5-(3-Methoxyphenyl)-3-trifluoromethylphenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the trifluoromethyl group can enhance the compound’s lipophilicity, facilitating its interaction with cell membranes. These interactions can lead to the modulation of various signaling pathways, ultimately affecting cellular functions .

Comparison with Similar Compounds

Similar Compounds

• 5-(4-Methoxyphenyl)-3-trifluoromethylphenol
• 5-(3-Methoxyphenyl)-2-trifluoromethylphenol
• 5-(3-Methoxyphenyl)-3-difluoromethylphenol

Uniqueness

5-(3-Methoxyphenyl)-3-trifluoromethylphenol is unique due to the specific positioning of the methoxy and trifluoromethyl groups, which can significantly influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic and pharmacodynamic properties, making it a valuable compound for further research and development .